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Compound of Interest

Compound Name: BMS-986124

Cat. No.: B606286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of a stock solution of BMS-
986124, a μ-opioid receptor silent allosteric modulator, using dimethyl sulfoxide (DMSO) as the

solvent.[1] Adherence to this protocol is crucial for ensuring the accuracy and reproducibility of

in vitro and in vivo experiments. The following sections outline the necessary materials, a step-

by-step procedure for solubilization, and recommendations for storage to maintain the

compound's integrity.

Compound Information and Data Presentation
A summary of the essential quantitative data for BMS-986124 is provided in the table below.

This information is critical for accurate preparation of the stock solution and subsequent

experimental dilutions.
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Parameter Value Source

Molecular Weight 448.78 g/mol [1]

CAS Number 1447968-71-9 [1]

Appearance White to off-white solid [1]

Recommended Solvent Dimethyl sulfoxide (DMSO)

Recommended Stock

Concentration
10 mM Standard Practice

Storage of Solid Compound -20°C for up to 3 years [1]

Storage of Stock Solution
-80°C for up to 6 months;

-20°C for up to 1 month
[1]

Experimental Protocol: Preparation of a 10 mM
BMS-986124 Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of BMS-986124 in DMSO.

Materials
BMS-986124 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Procedure
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Equilibration: Allow the vial containing the BMS-986124 powder and the DMSO to equilibrate

to room temperature before opening to prevent condensation of moisture.

Weight Measurement: Tare a sterile microcentrifuge tube on a precision balance. Carefully

weigh the desired amount of BMS-986124 powder. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 4.4878 mg of BMS-986124.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L = 0.00001 mol

0.00001 mol x 448.78 g/mol = 0.0044878 g = 4.4878 mg

Solvent Addition: Add the calculated volume of DMSO to the microcentrifuge tube containing

the BMS-986124 powder. To prepare a 10 mM solution with 4.4878 mg of the compound,

add 1 mL of DMSO.

Dissolution: Close the tube tightly and vortex the solution until the compound is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid in dissolution if

necessary. Visually inspect the solution to ensure no particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1] When ready to use, thaw an aliquot at room

temperature and gently mix before further dilution into aqueous buffers or cell culture media.

Note on Aqueous Dilutions: When diluting the DMSO stock solution into aqueous media, it is

advisable to make intermediate dilutions in DMSO first to prevent precipitation of the

compound.[2] Most cell-based assays can tolerate a final DMSO concentration of up to 0.1%.

[2] Always include a vehicle control (DMSO alone) in your experiments.
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Visualized Workflow and Signaling Pathway
Experimental Workflow
The following diagram illustrates the key steps for the preparation of the BMS-986124 stock

solution.
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Caption: Workflow for BMS-986124 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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